Cas no 81512-20-1 ( )

  structure
  structure
Product name: 
CAS No:81512-20-1
MF:C24H20N2O4S2
MW:464.556603431702
CID:986796
PubChem ID:328189

  Chemical and Physical Properties

Names and Identifiers

    • 2-(2-hydroxyphenyl)-3-[4-[2-(2-hydroxyphenyl)-4-oxo-1,3-thiazolidin-3-yl]phenyl]-1,3-thiazolidin-4-one
    • NSC305932
    • 81512-20-1
    • DTXSID60316715
    • NSC-305932
    •  
    • Inchi: InChI=1S/C24H20N2O4S2/c27-19-7-3-1-5-17(19)23-25(21(29)13-31-23)15-9-11-16(12-10-15)26-22(30)14-32-24(26)18-6-2-4-8-20(18)28/h1-12,23-24,27-28H,13-14H2
    • InChI Key: COEWNVPFWUWZLO-UHFFFAOYSA-N
    • SMILES: C1C(=O)N(C(S1)C2=CC=CC=C2O)C3=CC=C(C=C3)N4C(SCC4=O)C5=CC=CC=C5O

Computed Properties

  • Exact Mass: 464.08644947g/mol
  • Monoisotopic Mass: 464.08644947g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 4
  • Complexity: 644
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 132Ų

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